Cas no 1420962-83-9 (4-Chloro-2-(methylthio)-6-(3-(piperidin-4-yl)propoxy)pyrimidine hydrochloride)

• Product Name: 4-Chloro-2-(methylthio)-6-(3-(piperidin-4-yl)propoxy)pyrimidine hydrochloride
• CAS No: 1420962-83-9
• MF: C₁₃H₂₁Cl₂N₃OS
• MW: 338.29633975029
• CID: 2169678
• Update Time: 2023-08-05

4-Chloro-2-(methylthio)-6-(3-(piperidin-4-yl)propoxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(methylthio)-6-(3-(piperidin-4-yl)propoxy)pyrimidine hydrochloride

• Inchi： 1S/C13H20ClN3OS.ClH/c1-19-13-16-11(14)9-12(17-13)18-8-2-3-10-4-6-15-7-5-10;/h9-10,15H,2-8H2,1H3;1H
• InChI Key： FVCBCFXWHWPFTI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)OCCCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 254
• Topological Polar Surface Area: 72.3